Cas no 58109-94-7 (4H-1-Benzothiopyran-4-one, 2,3-dihydro-2-phenyl-, 1,1-dioxide)

• Product Name: 4H-1-Benzothiopyran-4-one, 2,3-dihydro-2-phenyl-, 1,1-dioxide
• CAS No: 58109-94-7
• MF: C₁₅H₁₂O₃S
• MW: 272.318983078003
• CID: 343077
• PubChem ID: 2728777
• Update Time: 2025-04-19

4H-1-Benzothiopyran-4-one, 2,3-dihydro-2-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-2-phenyl-, 1,1-dioxide
• 1,1-dioxo-2-phenyl-2,3-dihydrothiochromen-4-one
• IDI1_016908
• DTXSID00369543
• CCG-251195
• BRD-A42816111-001-01-0
• 58109-94-7
• HMS1446K21
• Maybridge3_005521

• Inchi： 1S/C15H12O3S/c16-13-10-15(11-6-2-1-3-7-11)19(17,18)14-9-5-4-8-12(13)14/h1-9,15H,10H2
• InChI Key： NJSMBEUZSLKMHB-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CC1C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 272.05076
• Monoisotopic Mass: 272.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21